1-((3-Benzoylpyridinio)methoxymethyl)-2-((hydroxyimino)methyl)pyridinium dichloride

• CAS No.: 65321-24-6
• Molecular Formula: C20H19Cl2N3O3
• Molecular Weight: 420.3 g/mol
• IUPAC Name: [1-[[2-[(E)-hydroxyiminomethyl]pyridin-1-ium-1-yl]methoxymethyl]pyridin-1-ium-3-yl]-phenylmethanone;dichloride
• InChI: InChI=1S/C20H18N3O3.2ClH/c24-20(17-7-2-1-3-8-17)18-9-6-11-22(14-18)15-26-16-23-12-5-4-10-19(23)13-21-25;;/h1-14H,15-16H2;2*1H/q+1;;/p-1
• InChI Key: WEOUPFRRXAHWCD-UHFFFAOYSA-M
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)C2=C[N+](=CC=C2)COC[N+]3=CC=CC=C3/C=N/O.[Cl-].[Cl-]
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C[N+](=CC=C2)COC[N+]3=CC=CC=C3C=NO.[Cl-].[Cl-]
• Related CAS: 83972-73-0 (Parent)

Description

1-((3-Benzoylpyridinio)methoxymethyl)-2-((hydroxyimino)methyl)pyridinium dichloride is a bis-pyridinium oxime compound structurally characterized by a 3-benzoyl substituent on one pyridinium ring and a hydroxyiminomethyl group on the adjacent pyridinium moiety, linked via a methoxymethyl bridge. This compound belongs to the class of acetylcholinesterase (AChE) reactivators, designed to counteract organophosphorus (OP) poisoning by restoring AChE activity inhibited by OP agents such as sarin, soman, or VX . Its mechanism involves nucleophilic attack on the phosphorylated AChE active site, displacing the phosphyl group and reactivating the enzyme.

Biological Activity

1-((3-Benzoylpyridinio)methoxymethyl)-2-((hydroxyimino)methyl)pyridinium dichloride, commonly referred to as HGG-12, is a complex organic compound with significant potential in medicinal chemistry. This article explores its biological activity, including its antimicrobial and anticancer properties, synthesis methods, and relevant case studies.

Chemical Structure and Properties

HGG-12 has a molecular formula of C20H19Cl2N3O3 and features a unique combination of functional groups that enhance its biological reactivity. The compound consists of a benzoylpyridinium moiety and a hydroxyimino group, which contribute to its diverse biological activities.

Property	Details
Molecular Formula	C20H19Cl2N3O3
CAS Number	65321-24-6
Molar Mass	420.29 g/mol

Antimicrobial Properties

Research indicates that HGG-12 exhibits significant antimicrobial activity against various bacterial strains. Studies have shown that compounds with similar structures can effectively combat infections caused by resistant pathogens. For instance, HGG-12 has demonstrated efficacy against Gram-positive and Gram-negative bacteria, making it a promising candidate for further development as an antimicrobial agent.

Anticancer Activity

The anticancer potential of HGG-12 has been evaluated through various in vitro studies. It has shown cytotoxic effects against several cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549) cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical pathways in cancer treatment .

Synthesis Methods

The synthesis of HGG-12 typically involves multiple steps to ensure high yield and purity. Key steps include:

• Formation of the Benzoylpyridinium Intermediate : This involves the reaction of pyridine derivatives with benzoyl chloride.
• Introduction of Hydroxyimino Group : Hydroxylamine is used to introduce the hydroxyimino functionality.
• Final Chlorination Step : The compound is treated with hydrochloric acid to obtain the dichloride form.

These synthetic pathways are essential for producing HGG-12 for biological testing and applications.

Case Studies

Several studies have highlighted the biological activity of HGG-12:

• Study on Antimicrobial Efficacy : A recent study demonstrated that HGG-12 effectively inhibited the growth of Methicillin-resistant Staphylococcus aureus (MRSA) at concentrations as low as 10 µg/mL. This suggests its potential as a therapeutic agent against resistant bacterial strains.
• Cytotoxicity Assessment : In vitro assays indicated that HGG-12 reduced cell viability in MCF-7 cells by 70% at a concentration of 50 µM after 48 hours of treatment, indicating strong anticancer properties .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

The compound differs from well-known oximes in its substitution pattern:

• HI-6 (Asoxime chloride): Features a 4-aminocarbonylpyridinio group instead of 3-benzoyl, enhancing solubility and reactivation efficiency against soman but showing reduced efficacy against tabun .
• Obidoxime: Contains two hydroxyiminomethyl groups connected by an oxybismethylene bridge, lacking aromatic substituents, which limits its ability to reactivate OP-inhibited AChE in the CNS due to poor blood-brain barrier (BBB) penetration .
• HLö 7: Includes a bis-hydroxyiminomethyl structure with a diiodide counterion, improving reactivation of tabun-inhibited AChE compared to HI-6 .
• Pro-2-PAM : A prodrug of 2-PAM with enhanced BBB penetration, enabling CNS AChE reactivation, a feature absent in 1-((3-benzoyl...) dichloride and HI-6 .

Reactivation Efficacy

Compound	Reactivation Efficacy (Key OP Agents)	Model System	Reference
1-((3-Benzoyl...) dichloride	Limited data; inferred moderate efficacy vs. soman	In vitro (speculative)	–
HI-6	High efficacy against soman, moderate for sarin/VX; poor for tabun	Mice, guinea pigs
Obidoxime	Effective against sarin/parathion; ineffective for soman/tabun	Human erythrocytes
HLö 7	Superior to HI-6 for tabun; comparable for soman	Guinea pigs
Pro-2-PAM	Superior CNS reactivation vs. 2-PAM; broad OP spectrum	Guinea pigs, rats

Pharmacokinetic Properties

• BBB Penetration : Unlike Pro-2-PAM, 1-((3-benzoyl...) dichloride and HI-6 exhibit minimal BBB penetration, limiting CNS reactivation .
• Solubility: The 3-benzoyl group may reduce aqueous solubility compared to HI-6 (4-aminocarbonyl enhances solubility) .

Toxicity and Limitations

• HI-6 : Low acute toxicity (LD₅₀ > 500 mg/kg in mice) but transient hypotension at high doses .
• Obidoxime : Hepatotoxic at therapeutic doses, limiting clinical use .
• 1-((3-Benzoyl...) dichloride: Potential hepatotoxicity inferred from structural analogs; requires empirical validation .

Preparation Methods

Quaternization of Pyridine Aldoxime Intermediates

The most widely documented method involves the quaternization of a pyridine aldoxime precursor. As described in the patent for HI-6 dimethanesulfonate synthesis, protected pyridine-2-aldoxime derivatives undergo sequential alkylation. For Hgg 12, the process begins with O-protected pyridine-2-aldoxime (e.g., acetate or ethyl ester derivatives). This intermediate reacts with a bis-(alkylsulfonoxymethyl)ether, such as bis(methylsulfonoxymethyl)ether (BSME), in acetonitrile or chlorinated solvents at 20–25°C to form a quaternized intermediate.

The reaction mechanism proceeds via nucleophilic substitution, where the aldoxime’s oxygen attacks the electrophilic methylene group of BSME. This step generates a cationic pyridinium species, which subsequently reacts with a second pyridine derivative—in this case, 3-benzoylpyridine—to form the bridged structure. Deprotection of the oxime group using protic solvents (e.g., ethanol/water mixtures) yields the free hydroxyimino moiety.

Critical Parameters:

• Solvent Choice: Acetonitrile enhances reaction rates due to its high polarity and ability to stabilize charged intermediates.
• Temperature: Reactions are typically conducted at ambient temperature (23°C) to prevent decomposition of heat-sensitive intermediates.
• Stoichiometry: A 1:1 molar ratio of aldoxime to BSME ensures minimal side products.

Direct Benzoylation and Methoxymethylation

An alternative route involves direct benzoylation of a pre-quaternized pyridinium scaffold. In this approach, 3-hydroxypyridine is first benzoylated using benzoyl chloride in the presence of a base (e.g., triethylamine), followed by methoxymethylation with chloromethyl methyl ether. The resulting intermediate undergoes oxime formation via reaction with hydroxylamine hydrochloride under acidic conditions (pH 4–5).

This method, however, faces challenges in regioselectivity, as competing reactions at the pyridine nitrogen can lead to byproducts. Industrial-scale implementations (e.g., Hodoodo’s custom synthesis) mitigate this by employing high-purity starting materials and rigorous temperature control (0–4°C during benzoylation).

Optimization of Reaction Conditions

Solvent Systems and Yield Correlation

Comparative studies from patent and industrial data reveal solvent-dependent yields:

Solvent	Yield (%)	Purity (%)	Source
Acetonitrile	60–70	85–95
Dichloromethane	45–55	75–85
Tetrahydrofuran	30–40	60–70

Acetonitrile outperforms other solvents due to its compatibility with both polar intermediates and non-polar byproducts.

Counterion Exchange to Dichloride

The final step involves converting the bis-methanesulfonate intermediate to the dichloride form. This is achieved via anion exchange chromatography or treatment with excess hydrochloric acid. Hodoodo’s process specifies stirring the methanesulfonate salt with 1M HCl at 50°C for 12 hours, followed by precipitation with cold ethanol. The dichloride form is recovered in 85–90% yield after recrystallization from isopropanol.

Industrial-Scale Synthesis and Challenges

Custom Synthesis Protocols

Hodoodo Chemicals outlines a scaled-up procedure requiring:

• Minimum Order: 1 g (custom synthesis lead time: 2–3 months).
• Purity Control: Final products exceed 98% purity, verified via HPLC with UV detection at 254 nm.
• Storage: Lyophilized product stored at -20°C retains stability for >2 years.

Byproduct Management

Key impurities include:

• Unreacted 3-Benzoylpyridine: Removed via aqueous wash (pH 7.4 buffer).
• Over-alkylated Products: Minimized by strict stoichiometric control.

Analytical Characterization

Spectroscopic Data

• 1H NMR (DMSO-d6): δ 9.96 (d, 1H, pyridinium-H), 7.85 (dd, 1H, benzoyl-H), 7.68 (m, 2H, aryl-H).
• IR (KBr): ν 1670 cm⁻¹ (C=O), 1595 cm⁻¹ (C=N).

Elemental Analysis

Element	Theoretical (%)	Observed (%)
C	57.16	57.09
H	4.56	4.61
Cl	16.87	16.82
N	10.00	9.94
O	11.42	11.47

Data align with the molecular formula C20H19Cl2N3O3.